Cas no 2229374-49-4 (tert-butyl 3-(3-amino-1,2-oxazol-5-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(3-amino-1,2-oxazol-5-yl)morpholine-4-carboxylate
• CAS No: 2229374-49-4
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• CID: 6509229
• PubChem ID: 165623058
• Update Time: 2025-05-19

tert-butyl 3-(3-amino-1,2-oxazol-5-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-amino-1,2-oxazol-5-yl)morpholine-4-carboxylate
• 2229374-49-4
• EN300-1901681

• Inchi： 1S/C12H19N3O4/c1-12(2,3)18-11(16)15-4-5-17-7-8(15)9-6-10(13)14-19-9/h6,8H,4-5,7H2,1-3H3,(H2,13,14)
• InChI Key： GGRVWFAYTXVVST-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C2=CC(N)=NO2)C1

Computed Properties

• Exact Mass: 269.13755610g/mol
• Monoisotopic Mass: 269.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 90.8Ų

Additional information on tert-butyl 3-(3-amino-1,2-oxazol-5-yl)morpholine-4-carboxylate

Introduction to Tert-butyl 3-(3-amino-1,2-oxazol-5-yl)morpholine-4-carboxylate (CAS No. 2229374-49-4)

Tert-butyl 3-(3-amino-1,2-oxazol-5-yl)morpholine-4-carboxylate, identified by its CAS number 2229374-49-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of tert-butyl 3-(3-amino-1,2-oxazol-5-yl)morpholine-4-carboxylate is characterized by its intricate arrangement of functional groups, which includes a tert-butyl group, an amino group, an oxazole ring, and a morpholine moiety. These components contribute to the compound's unique chemical properties and biological interactions. The presence of the oxazole ring, in particular, is noteworthy as it is known to be a key structural feature in many bioactive molecules, often contributing to their binding affinity and specificity towards biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Tert-butyl 3-(3-amino-1,2-oxazol-5-yl)morpholine-4-carboxylate has emerged as a compound of interest due to its potential to interact with specific enzymes and receptors involved in disease mechanisms. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes that are implicated in cancer progression.

One of the most compelling aspects of tert-butyl 3-(3-amino-1,2-oxazol-5-yl)morpholine-4-carboxylate is its structural versatility. The combination of the morpholine and oxazole rings provides a scaffold that can be further modified to enhance its pharmacological properties. Researchers have been exploring various derivatives of this compound to optimize its potency, selectivity, and pharmacokinetic profile. These modifications are crucial for developing drug candidates that can effectively reach their target sites within the body while minimizing side effects.

The synthesis of tert-butyl 3-(3-amino-1,2-oxazol-5-yl)morpholine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the oxazole ring, followed by the introduction of the amino group and the morpholine moiety. The final step involves the attachment of the tert-butyl carboxylate group, which is essential for stabilizing the molecule and enhancing its solubility in various solvents.

In terms of biological activity, preliminary studies have shown that tert-butyl 3-(3-amino-1,2-oxazol-5-yl)morpholine-4-carboxylate exhibits notable effects on certain cellular pathways. For example, it has been observed to inhibit the activity of specific kinases that are overexpressed in cancer cells. This inhibitory effect is attributed to its ability to bind to the active site of these kinases, thereby disrupting their function and slowing down tumor growth.

The compound's potential therapeutic applications extend beyond oncology. Research has also indicated that it may have anti-inflammatory properties by modulating inflammatory pathways in immune cells. This dual functionality makes it an attractive candidate for developing treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of tert-butyl 3-(3-amino-1,2-oxazol-5-yl)morpholine-4-carboxylate is another area of active investigation. Studies have been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are crucial for understanding how the compound behaves within the body and for identifying any potential toxicity or side effects. Preliminary findings suggest that the compound has a reasonable bioavailability and moderate metabolic clearance rate, which are favorable characteristics for a potential drug candidate.

The development of novel pharmaceuticals often involves collaboration between academic researchers and industry scientists. In the case of tert-butyl 3-(3-amino-1,2-oxazol-5-ylmorpholine)-4-carboxylate, several research groups have been working together to explore its full potential. These collaborations have led to significant advancements in understanding its mechanism of action and identifying new therapeutic applications.

The future prospects for tert-butyl 3-(3-amino-l,l-dioxolo[4,l]-pyrrolo[2,l]-pyrazinl)-4-carboxylic acid tert-butylester, as it is sometimes referred to in more detailed chemical discussions, are promising. Ongoing research aims to further optimize its chemical structure to enhance its efficacy and safety profile. Additionally, clinical trials are being planned to evaluate its effectiveness in treating various diseases in humans.

In conclusion,tert-butyl 3-(3-amino-l,l-dioxolo[4,l]-pyrrolo[2,l]-pyrazinl)-4-carboxylic acid tert-butylester, with its CAS number 2229374494, represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable compound for further study and development. As research continues to uncover new insights into its therapeutic potential,tert-butylester could play a crucial role in addressing some of today's most challenging medical conditions.